N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C17H18INO3/c1-10-9-13(11(2)8-12(10)18)19-17(20)16-14(21-3)6-5-7-15(16)22-4/h5-9H,1-4H3,(H,19,20)
• InChI Key: NBPQGKMGOYHIMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1I)C)NC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C17H18INO3
• Molecular Weight: 411.23 g/mol

Description

N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide is a chemical compound with potential applications in scientific research. It is a member of the benzamide family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide involves its selective binding to the bromodomain of BRD4. This binding prevents the interaction of BRD4 with acetylated histones, which are necessary for the recruitment of transcriptional machinery to specific genes. As a result, the expression of certain genes is altered, leading to changes in cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific biological target being studied. For example, inhibition of BRD4 activity can lead to decreased proliferation and increased apoptosis in cancer cells. In addition, this compound has been shown to have anti-inflammatory effects in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide in lab experiments is its selectivity for BRD4. This allows for the study of specific biological processes that are regulated by this protein. However, one limitation is that the effects of this compound may be cell-type specific, which can complicate the interpretation of results.

Future Directions

There are several future directions for the use of N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide in scientific research. One direction is the development of more selective and potent inhibitors of BRD4 activity. Another direction is the study of the effects of this compound on other biological targets, such as other bromodomain-containing proteins. Finally, the use of this compound in animal models of disease may provide insight into its potential therapeutic applications.

Scientific Research Applications

N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide has potential applications in scientific research as a tool compound for studying the function of certain biological targets. For example, it has been shown to selectively inhibit the activity of a protein called BRD4, which is involved in the regulation of gene expression. This inhibition can lead to changes in cellular processes such as proliferation, differentiation, and apoptosis, making this compound a useful tool for studying these processes.